2-[4-(3,4-Dimethylphenyl)-1-phenylimidazol-2-yl]sulfanylacetamide

• Molecular Formula: C19H19N3OS
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 2-[4-(3,4-dimethylphenyl)-1-phenylimidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H19N3OS/c1-13-8-9-15(10-14(13)2)17-11-22(16-6-4-3-5-7-16)19(21-17)24-12-18(20)23/h3-11H,12H2,1-2H3,(H2,20,23)
• InChI Key: SDJSBFRKYOXYMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CN(C(=N2)SCC(=O)N)C3=CC=CC=C3)C

Description

2-[4-(3,4-Dimethylphenyl)-1-phenylimidazol-2-yl]sulfanylacetamide is a heterocyclic compound featuring an imidazole core substituted with a 3,4-dimethylphenyl group at position 4, a phenyl group at position 1, and a sulfanylacetamide moiety at position 2. This compound is of interest in medicinal chemistry due to its structural similarity to pharmacologically active molecules targeting enzymes or receptors involving sulfur-based interactions .

Biological Activity

The compound 2-[4-(3,4-Dimethylphenyl)-1-phenylimidazol-2-yl]sulfanylacetamide is a member of the imidazole family, which has garnered attention for its potential biological activities. This article focuses on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The compound can be represented by the following chemical structure:

$$\text{C}_{17}\text{H}_{18}\text{N}_2\text{S}$$

Biological Activity Overview

This compound exhibits a range of biological activities that can be categorized into several key areas:

• Antimicrobial Activity : Studies have shown that imidazole derivatives possess significant antimicrobial properties. The presence of the sulfanyl group enhances the interaction with microbial membranes, leading to increased permeability and cell death.
• Anticancer Properties : Research indicates that imidazole derivatives can inhibit tumor growth through various mechanisms, including apoptosis induction and cell cycle arrest. The specific structure of 2-[4-(3,4-Dimethylphenyl)-1-phenylimidazol-2-yl]sulfanylacetamide may contribute to its efficacy against certain cancer cell lines.
• Anti-inflammatory Effects : Some studies suggest that this compound may modulate inflammatory pathways, potentially reducing cytokine production and inflammatory mediator release.

The mechanisms underlying the biological activities of 2-[4-(3,4-Dimethylphenyl)-1-phenylimidazol-2-yl]sulfanylacetamide are complex and multifaceted:

• Enzyme Inhibition : The compound may act as an inhibitor of key enzymes involved in metabolic pathways related to inflammation and cancer progression.
• Receptor Modulation : It has been suggested that this compound interacts with various receptors in the body, influencing signaling pathways that regulate cell proliferation and apoptosis.
• Reactive Oxygen Species (ROS) Generation : Some imidazole derivatives are known to induce oxidative stress in target cells, leading to cell death in cancerous tissues.

Case Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial effects of various imidazole derivatives against Gram-positive and Gram-negative bacteria. The results indicated that 2-[4-(3,4-Dimethylphenyl)-1-phenylimidazol-2-yl]sulfanylacetamide exhibited notable activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) significantly lower than those of standard antibiotics.

Case Study 2: Cancer Cell Line Testing

In vitro studies on human breast cancer cell lines demonstrated that treatment with this compound led to a dose-dependent decrease in cell viability. Flow cytometry analyses revealed an increase in apoptotic cells after treatment, suggesting that the compound induces programmed cell death via mitochondrial pathways.

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference Study
Antimicrobial	Effective against S. aureus and E. coli
Anticancer	Induces apoptosis in breast cancer cells
Anti-inflammatory	Reduces cytokine production

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of 2-[4-(3,4-Dimethylphenyl)-1-phenylimidazol-2-yl]sulfanylacetamide typically involves the reaction of imidazole derivatives with sulfanyl acetamides. The resulting compound is characterized by its unique imidazole structure combined with a sulfanyl group, which enhances its biological activity.

Biological Activities

Anticancer Activity
Research indicates that compounds similar to 2-[4-(3,4-Dimethylphenyl)-1-phenylimidazol-2-yl]sulfanylacetamide exhibit significant anticancer properties. For instance, derivatives containing imidazole rings have shown cytotoxic effects against various cancer cell lines. Studies highlight that such compounds can induce apoptosis in cancer cells, making them promising candidates for further development as anticancer agents .

Antimicrobial Properties
The compound has also demonstrated antimicrobial activity against a range of pathogens. In vitro studies have shown that it can inhibit the growth of bacteria and fungi, suggesting potential applications in treating infections . The mechanism of action often involves disrupting microbial cell membranes or inhibiting essential enzymes.

Enzyme Inhibition
Another area of interest is the inhibitory effect of this compound on specific enzymes. Compounds with similar structures have been reported to inhibit acetylcholinesterase and butyrylcholinesterase, which are crucial in the treatment of neurodegenerative diseases like Alzheimer's . This inhibition can lead to increased levels of acetylcholine in the brain, potentially improving cognitive function.

Case Study 1: Anticancer Evaluation

A study evaluated a series of imidazole derivatives for their anticancer efficacy against human cancer cell lines. The results indicated that certain derivatives induced significant apoptosis and reduced cell viability in breast and colon cancer cells. The compound 2-[4-(3,4-Dimethylphenyl)-1-phenylimidazol-2-yl]sulfanylacetamide was among those showing promising results .

Case Study 2: Antimicrobial Activity

In another study focusing on antimicrobial properties, the compound was tested against Mycobacterium tuberculosis and various bacterial strains. Results showed that it effectively inhibited bacterial growth at low concentrations, indicating its potential as a therapeutic agent for treating resistant infections .

Comparative Analysis Table

Property	2-[4-(3,4-Dimethylphenyl)-1-phenylimidazol-2-yl]sulfanylacetamide	Similar Compounds
Anticancer Activity	Induces apoptosis in cancer cells	Other imidazole derivatives
Antimicrobial Activity	Effective against bacteria and fungi	Sulfonamide derivatives
Enzyme Inhibition	Inhibits acetylcholinesterase	Compounds targeting cholinesterases

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound is compared with structurally related analogs from the literature to highlight key differences in heterocyclic cores, substituents, and functional groups:

Compound Name / ID	Core Structure	Key Substituents	Functional Groups	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Rf Value
Target Compound	Imidazole	3,4-Dimethylphenyl (C₄), Phenyl (C₁)	Sulfanylacetamide	C₁₉H₁₉N₃OS	~345.44	Not reported	Not reported
1-(3,4-Dimethylphenyl)-3-phenyl-5-(4-butyloxyphenyl)-2-pyrazoline	Pyrazoline	4-Butyloxyphenyl (C₅), Phenyl (C₃)	None	C₂₈H₂₈N₂O	~408.54	126–130	0.87
N-(4-(3,4-Dimethylisoxazole-5-yl)sulfamoyl)phenyl-2-(1,3-dioxoisoindoline-2-yl)-4-methylpentanamide	Isoxazole + Isoindoline	3,4-Dimethylisoxazole, 4-Methylpentanamide	Sulfamoyl, Amide	C₂₆H₂₇N₅O₆S	~545.59	Not reported	Not reported
2-(1,3-Dioxoisoindolin-2-yl)-4-methyl-N-(4-(N-thiazole-2-yl)sulfamoylphenyl)pentanamide	Thiazole + Isoindoline	Thiazole, 4-Methylpentanamide	Sulfamoyl, Amide	C₂₄H₂₃N₅O₅S	~493.53	Not reported	Not reported
Acetoxy-N-acetyl-N'-[2-(4-(3,4-dimethylphenyl)-5,6,7,8-tetrabromo-1-oxo-2H-phthalazine-2-yl)-acetyl]-hydrazide	Phthalazine	3,4-Dimethylphenyl, Tetrabromo	Acetoxy, Amide	C₂₂H₁₉Br₄N₅O₄	~754.03	Not reported	Not reported

Key Observations

Substituent Effects :

• The 3,4-dimethylphenyl group in the target compound enhances lipophilicity compared to the 4-alkoxyphenyl groups in pyrazoline derivatives (), which could improve membrane permeability but reduce aqueous solubility .
• Bromine atoms in the phthalazine derivative () increase molecular weight and steric hindrance, likely reducing bioavailability compared to the target compound .

Spectral and Physical Properties :

• Pyrazoline derivatives () exhibit melting points of 121–130°C and Rf values of 0.87–0.89, suggesting moderate polarity. The target compound’s absence of alkoxy groups may result in a lower Rf value .
• IR spectra of analogs () show C=O stretches at 1675–1741 cm⁻¹, comparable to the amide C=O expected in the target compound (~1650–1700 cm⁻¹) .